Cas no 175202-93-4 (5-1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylthiophene-2-carbaldehyde)

• Product Name: 5-1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylthiophene-2-carbaldehyde
• CAS No: 175202-93-4
• MF: C₁₀H₇F₃N₂OS
• MW: 260.235591173172
• MDL: MFCD00052163
• CID: 135402
• PubChem ID: 2775667
• Update Time: 2025-10-30

5-1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylthiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl)thiophene-2-carbaldehyde
• 2-[1-Methyl-5-(trifluoromethyl)pyrazol-3-yl]-thiophene-5-carboxaldehyde
• 2-Thiophenecarboxaldehyde,5-[1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]-
• 5-[1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]thiophene-2-carbaldehyde
• 5-[1-methyl-5-(trifluoromethyl)pyrazol-3-yl]thiophene-2-carbaldehyde
• BUTTPARK 36\04-45
• 4-Methyl-5-(3-trifluoromethyl-pyrazol-1-yl)-thiazol-2-ylamine
• 5-[1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]thiophene-2-carb
• 2-[1-Methyl-5-(trifluoromethyl)pyrazole-3-yl]thiophene-5-carboxaldehyde
• 5-[1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]-2-thiophenecarbaldehyde
• 2-[1-METHYL-5-(TRIFLUOROMETHYL)PYRAZOL-3-YL]THIOPHENONE-5-CARBOXALDEHYDE
• 2-[1-Methyl-5-(trifluoromethyl)pyrazol-3-yl]thiophene-5-carboxaldehyde97%
• 2-[1-Methyl-5-(trifluoromethyl)pyrazol-3-yl]thiophene-5-carboxaldehyde 97%
• CS-0328520
• A811851
• MS-22060
• 5-[1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]-2-thiophenecarboxaldehyde
• FT-0610851
• 175202-93-4
• 5-[1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]thiophene-2-carboxaldehyde
• 2-[1-methyl-5-(trifluoromethyl)pyrazol-3-yl]thiophene-5-carboxaldehyde
• MFCD00052163
• AKOS015851051
• 2-Thiophenecarboxaldehyde, 5-[1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]-
• 2-[1-methyl-5-(trifluoromethyl)pyrazol-3-yl]thiophene-5-carbaldehyde
• DTXSID40379646
• 5-[1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]-2-thiophenecarbaldehyde, AldrichCPR
• SCHEMBL2569391
• W-206186
• 3-(5-Formylthien-2-yl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole, 5-[1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]-2-thenaldehyde, 2-[1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl]thiophene-5-carboxaldehyde
• 5-1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylthiophene-2-carbaldehyde

• MDL： MFCD00052163
• Inchi： 1S/C10H7F3N2OS/c1-15-9(10(11,12)13)4-7(14-15)8-3-2-6(5-16)17-8/h2-5H,1H3
• InChI Key： ITUYPRXQRPMRTL-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C=C(C(F)(F)F)N(C)N=1

Computed Properties

• Exact Mass: 260.02300
• Monoisotopic Mass: 260.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 63.1A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.46
• Melting Point: 76-78°C
• Boiling Point: 366.3°Cat760mmHg
• Flash Point: 175.4°C
• Refractive Index: 1.582
• PSA: 63.13000
• LogP: 2.97990
• Sensitiveness: Stench
• Solubility: Not determined

5-1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylthiophene-2-carbaldehyde Security Information

• Hazard Statement： Irritant/Stench
• Hazard Category Code： 20/21/22-36/37/38-36-25
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R20/21/22

Additional information on 5-1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylthiophene-2-carbaldehyde

Comprehensive Overview of 5-1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylthiophene-2-carbaldehyde (CAS No. 175202-93-4)

The compound 5-1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylthiophene-2-carbaldehyde (CAS No. 175202-93-4) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. Its unique structural features, including the trifluoromethyl group and the pyrazole-thiophene hybrid scaffold, make it a valuable building block for the synthesis of novel compounds with potential applications in drug discovery and advanced materials. This article delves into the chemical properties, synthesis methods, and potential applications of this intriguing molecule, while also addressing some of the most frequently asked questions in the scientific community.

One of the key structural elements of 5-1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylthiophene-2-carbaldehyde is the presence of a trifluoromethyl group, which is known to enhance the metabolic stability, lipophilicity, and bioavailability of pharmaceutical compounds. This feature has made the molecule a subject of interest in the development of new therapeutic agents, particularly in the areas of oncology and infectious diseases. Researchers are increasingly exploring the role of trifluoromethylated compounds in modulating biological targets, and this compound serves as an excellent example of how such modifications can influence molecular interactions.

In addition to its pharmaceutical potential, 5-1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylthiophene-2-carbaldehyde has also found applications in the agrochemical industry. The pyrazole and thiophene moieties are common motifs in many herbicides and insecticides, and the incorporation of a trifluoromethyl group can further enhance their efficacy. Recent studies have highlighted the importance of such hybrid structures in addressing the growing challenge of pesticide resistance, making this compound a valuable tool for researchers working on next-generation crop protection solutions.

The synthesis of 5-1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylthiophene-2-carbaldehyde typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve the yield and purity of the final product. These innovations align with the broader trend in chemical synthesis toward greener and more efficient processes, which is a topic of great interest in both academic and industrial settings.

Another area where this compound has shown promise is in the development of advanced materials. The thiophene ring, in particular, is a well-known component in conductive polymers and organic semiconductors. By incorporating a pyrazole unit and a trifluoromethyl group, researchers can fine-tune the electronic properties of these materials, opening up new possibilities for applications in flexible electronics, solar cells, and sensors. This intersection of chemistry and materials science is a hot topic in contemporary research, with many scientists exploring the potential of such hybrid structures.

Frequently asked questions about 5-1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylthiophene-2-carbaldehyde often revolve around its stability, solubility, and compatibility with other reagents. The compound is generally stable under standard laboratory conditions but may require protection from light and moisture for long-term storage. Its solubility profile varies depending on the solvent, with better solubility observed in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties are critical for researchers planning to use the compound in further synthetic applications.

In conclusion, 5-1-Methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylthiophene-2-carbaldehyde (CAS No. 175202-93-4) is a versatile and highly functionalized molecule with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features, combined with the growing interest in trifluoromethylated compounds, make it a valuable asset for researchers across multiple disciplines. As the scientific community continues to explore new ways to harness the potential of such molecules, this compound is likely to remain a focal point of innovation and discovery.